Cas no 2137789-18-3 (1,4-Oxazepine, hexahydro-2-methyl-7-(1-methylethyl)-)

• Product Name: 1,4-Oxazepine, hexahydro-2-methyl-7-(1-methylethyl)-
• CAS No: 2137789-18-3
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5258906
• Update Time: 2025-08-05

1,4-Oxazepine, hexahydro-2-methyl-7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine, hexahydro-2-methyl-7-(1-methylethyl)-

• Inchi： 1S/C9H19NO/c1-7(2)9-4-5-10-6-8(3)11-9/h7-10H,4-6H2,1-3H3
• InChI Key： KJIRIZLHLACMRG-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)CCNCC1C

Additional information on 1,4-Oxazepine, hexahydro-2-methyl-7-(1-methylethyl)-

1,4-Oxazepine, Hexahydro-2-Methyl-7-(1-Methylethyl)-: A Comprehensive Overview

The compound 1,4-Oxazepine, hexahydro-2-methyl-7-(1-methylethyl)-, with the CAS Registry Number 2137789-18-3, is a structurally unique heterocyclic compound that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of oxazepines, which are seven-membered rings containing one oxygen and one nitrogen atom. The presence of substituents such as a methyl group at position 2 and a 1-methylethyl group at position 7 introduces interesting stereochemical and electronic properties to the molecule.

The synthesis of 1,4-Oxazepine, hexahydro-2-methyl-7-(1-methylethyl)- involves a multi-step process that typically begins with the preparation of the corresponding oxazepine ring system. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better control over the stereochemistry of such compounds. For instance, the use of transition metal catalysts and asymmetric induction techniques has been reported in the literature to synthesize enantiomerically enriched versions of this compound.

In terms of applications, hexahydro-2-methyl-7-(1-methylethyl)-oxazepine has shown promise in pharmacological studies. The compound exhibits moderate activity as a ligand for certain G-protein coupled receptors (GPCRs), making it a potential candidate for drug development programs targeting central nervous system disorders. Recent research has focused on optimizing its bioavailability and reducing off-target effects through structural modifications.

The structural features of this compound, particularly the rigid seven-membered ring system and the bulky substituents, contribute to its unique pharmacokinetic profile. Studies have demonstrated that these features enhance its ability to penetrate cellular membranes while maintaining stability in physiological conditions. This makes it an attractive scaffold for designing bioactive molecules with improved therapeutic indices.

From an analytical standpoint, the characterization of CAS No. 2137789-18-3 has been facilitated by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and stereochemistry. For example, high-resolution NMR spectroscopy has been used to confirm the relative configuration of the chiral centers in the molecule.

In conclusion, 1,4-Oxazepine, hexahydro-2-methyl-7-(1-methylethyl)- represents an intriguing compound with potential applications in drug discovery and chemical synthesis. Its unique structure and favorable pharmacokinetic properties make it a valuable tool for researchers in various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.